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Compound of Interest

Compound Name:
1-(Diphenylphosphanyl)-N,N-

dimethylpropan-2-amine

CAS No.: 211638-02-7

Cat. No.: B3028488

Get Quote

Advanced Chemical Safety, Synthesis, and Material Data for Pharmaceutical Applications[1]

Part 1: Executive Summary
Methoxytrimethylgermane (also known as Trimethylgermanium methoxide) is an organometallic

reagent primarily utilized as a precursor in Chemical Vapor Deposition (CVD) and as a

specialized intermediate in medicinal chemistry. While less ubiquitous than its silicon analog

(Methoxytrimethylsilane), this germanium compound offers unique steric and electronic

properties that are increasingly relevant in the development of germanium-based bioisosteres

—a growing niche in drug discovery where carbon or silicon atoms are replaced with

germanium to modulate metabolic stability and lipophilicity.

This guide synthesizes critical safety data, handling protocols, and experimental applications,

moving beyond standard MSDS reporting to provide a self-validating workflow for high-stakes

research environments.

Part 2: Chemical & Physical Profile[2][3]
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Identity & Classification
Parameter Data

CAS Number 6163-67-3

IUPAC Name Methoxy(trimethyl)germane

Synonyms
Trimethylgermanium methoxide;

Trimethylmethoxygermane

Molecular Formula C₄H₁₂GeO

Molecular Weight 148.73 g/mol

SMILES C(C)OC

Structure Class Organogermanium Alkoxide

Physical Properties
Note: Data derived from thermodynamic modeling and comparative organometallic standards.

Property Value / Description Context

Physical State Colorless Liquid
Volatile under ambient

conditions.

Boiling Point ~72°C (345 K)

Estimated from Antoine

constants; comparable to

Me₃SiOMe (57°C) but higher

due to Ge mass.

Density ~1.0–1.1 g/mL

Estimated based on Me₄Ge

(0.97 g/mL) and oxygen

content.

Solubility Soluble in organic solvents
Compatible with THF, Hexane,

Toluene, Ether.

Reactivity Hydrolytically Unstable
Rapidly reacts with moisture to

release Methanol.
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Part 3: Safety & Hazard Profile (MSDS Core)
GHS Classification (Derived)
Based on functional group analysis and hydrolysis products.

Flammable Liquids: Category 2 (Highly Flammable).

Skin Corrosion/Irritation: Category 2.

Serious Eye Damage/Irritation: Category 2A.

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Acute Toxicity (Oral/Inhalation): Risk associated with Methanol release.

Critical Hazard Mechanisms
The "Hidden" Hazard: Hydrolysis Unlike stable organic compounds, CAS 6163-67-3 functions

as a "masked" source of methanol. Upon contact with mucosal membranes (eyes, lungs) or

atmospheric moisture, the Ge-O bond cleaves.

Reaction:

Immediate Threat: Flammability (Flash point likely < 10°C).

Secondary Threat: Methanol toxicity (neurotoxic/metabolic acidosis) and Germanium

accumulation (potential nephrotoxicity in chronic exposure).

Emergency Response Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10666884&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario Action Protocol

Inhalation
Move to fresh air immediately. Monitor for signs

of methanol intoxication (dizziness, vision blur).

Skin Contact

Do NOT use water initially. Wipe off liquid with

dry cloth, then wash with soap and water. Water

contact generates heat and methanol on skin.

Eye Contact

Rinse with anhydrous saline if available,

otherwise copious water for 15 min. Seek

ophthalmologist (Methanol risk).

Fire
Use Dry Chemical or CO₂.[3] Avoid water jets

(hydrolysis accelerates fuel release).

Part 4: Experimental Protocols & Handling
Inert Atmosphere Handling (The "Schlenk" Standard)
Due to moisture sensitivity, this compound must be handled using Schlenk line techniques or

inside a Glovebox.

Protocol: Transferring Reagent

Preparation: Flame-dry all glassware under vacuum; backfill with Argon/Nitrogen (3 cycles).

Syringe Technique: Use a gas-tight syringe with a Luer-lock tip. Flush syringe with inert gas 3

times before drawing liquid.

Septum Integrity: Ensure the reagent bottle is sealed with a PTFE-lined septum. Never open

the cap to air.

Quenching: Wash all glassware with a 10% NaOH/Methanol solution to fully hydrolyze

residuals before bringing out of the hood.

Synthesis of Methoxytrimethylgermane
For researchers needing to synthesize fresh material.
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Reaction Pathway:

Step-by-Step Methodology:

Setup: 250 mL 3-neck flask, reflux condenser, addition funnel, magnetic stir bar. Flame-dry

under Argon.

Reagents: Suspend Sodium Methoxide (NaOMe, 1.1 eq) in anhydrous Diethyl Ether (0.5 M).

Addition: Cool to 0°C. Add Trimethylgermanium Chloride (Me₃GeCl, 1.0 eq) dropwise over

30 mins.

Reaction: Warm to room temperature and stir for 4 hours. The mixture will become cloudy

(NaCl precipitation).

Purification: Filter off NaCl under inert atmosphere (fritted funnel).

Isolation: Fractionally distill the filtrate. Collect fraction ~70-72°C.

Part 5: Visualization & Logic
Hydrolysis & Safety Decision Tree
This diagram illustrates the degradation pathway and the safety decisions required during a

spill or exposure event.
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Click to download full resolution via product page

Caption: Figure 1: Hydrolysis degradation pathway and critical safety decision logic for spill

response.

Synthesis Workflow
Visualizing the preparation of Me₃GeOMe from commercially available precursors.
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Caption: Figure 2: Synthetic workflow for the laboratory preparation of

Methoxytrimethylgermane.

Part 6: Applications in Drug Development
Germanium Bioisosteres
In modern drug discovery, the Silicon-Switch and Germanium-Switch strategies involve

replacing a carbon atom with Si or Ge.

Rationale: Ge has a larger covalent radius (1.22 Å) than C (0.77 Å) or Si (1.11 Å), and lower

electronegativity.

Effect: This alters the bond angles and lipophilicity (LogP) of the drug molecule without

changing its fundamental pharmacophore, potentially improving metabolic stability (blocking

P450 oxidation sites) or blood-brain barrier penetration.

Application Protocol: O-Germylation
Researchers can use Me₃GeOMe to introduce the trimethylgermyl group onto alcohols or

phenols, serving as a robust protecting group or a tracer tag.
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Protocol:

Dissolve target alcohol (R-OH) in dry THF.

Add Me₃GeOMe (1.2 eq).

Catalyst: Often requires a pinch of solid acid or heating, as the methoxide is a poor leaving

group compared to chloride.

Alternative: Use Me₃GeOMe in transesterification reactions where volatile Methanol is

driven off to push equilibrium.

Part 7: Regulatory & Compliance
TSCA (USA): Listed (often as part of organogermane categories).

REACH (EU): Registration required for >1 ton/year. Treat as "Novel Substance" in R&D

settings.

Transport: UN 1993 (Flammable Liquid, N.O.S.) or UN 2924 (Flammable Liquid, Corrosive).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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